Cas no 85952-17-6 (N-cyclopropyl-1-phenylmethanesulfonamide)

• Product Name: N-cyclopropyl-1-phenylmethanesulfonamide
• CAS No: 85952-17-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28
• CID: 5520601
• PubChem ID: 4083693
• Update Time: 2026-03-10

N-cyclopropyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-phenylmethanesulfonamide
• 85952-17-6
• AKOS003317089
• SCHEMBL4171714
• CHEMBL4978879
• MFCD03550612
• G68749
• N-CYCLOPROPYL(PHENYL)METHANESULFONAMIDE
• STK480218

• Inchi： 1S/C10H13NO2S/c12-14(13,11-10-6-7-10)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： JSBKYOUDFPFYDR-UHFFFAOYSA-N
• SMILES： C1(CS(NC2CC2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų